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Compound of Interest

Compound Name: Cystothiazole B

Cat. No.: B1249687 Get Quote

Introduction

Cystothiazole B is a bithiazole-type antibiotic isolated from the myxobacterium Cystobacter

fuscus.[1][2] It is a structural analogue of the more abundant Cystothiazole A, from which it

differs by the presence of an additional hydroxyl group.[2] Like its parent compound,

Cystothiazole B exhibits notable antifungal and cytotoxic properties, which are attributed to

the inhibition of the mitochondrial respiratory chain.[1][2] This technical guide provides a

comprehensive overview of the spectroscopic data, structural elucidation, and experimental

protocols used in the characterization of Cystothiazole B, intended for researchers in natural

product chemistry, spectroscopy, and drug development.

Structural Elucidation
The structural determination of Cystothiazole B was accomplished through a combination of

detailed spectroscopic analysis and comparison with the well-characterized Cystothiazole A,

and was ultimately confirmed by total synthesis.[2][3] High-resolution fast atom bombardment

mass spectrometry (HR-FAB-MS) established the molecular formula of Cystothiazole B as

C₂₀H₂₆N₂O₅S₂.[2]

A comparative analysis of the ¹H NMR spectra of Cystothiazoles A and B revealed a high

degree of similarity, suggesting a common molecular scaffold.[2] The key difference was

observed in the signals corresponding to the isopropyl group. In Cystothiazole B, the signals
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for the methine proton (H-14) and one of the two methyl groups of the isopropyl moiety present

in Cystothiazole A were absent. This, combined with the molecular formula indicating an

additional oxygen atom, strongly suggested that Cystothiazole B is the 14-hydroxy derivative

of Cystothiazole A.[2] The absolute stereochemistry of the molecule was later unequivocally

confirmed as [4R, 5S, 6(E)] through total chemical synthesis.[3]
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Workflow for the Structural Elucidation of Cystothiazole B.
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Mechanism of Action for Cystothiazole B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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